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Compound of Interest

Compound Name: Halosulfuron-methyl

Cat. No.: B1672931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Halosulfuron-Methyl
Halosulfuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea

chemical class. It is effective for the control of various broadleaf weeds and sedges, particularly

nutsedge, in a variety of crops including corn, sugarcane, rice, and turfgrasses[1]. Its mode of

action is the inhibition of the enzyme acetolactate synthase (ALS), also known as

acetohydroxyacid synthase (AHAS)[1][2]. This enzyme is critical for the biosynthesis of

branched-chain amino acids such as valine and isoleucine in plants. By inhibiting ALS,

halosulfuron-methyl disrupts protein synthesis, which in turn halts cell division and plant

growth, leading to the eventual death of susceptible weeds[2][3]. The development of advanced

formulations is crucial for optimizing its delivery, enhancing efficacy, reducing environmental

impact, and improving handling characteristics.

Physicochemical Properties of Halosulfuron-Methyl:
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Property Value Reference

Appearance White powder

Molecular Formula C₁₃H₁₅ClN₆O₇S

Molecular Weight 434.81 g/mol

Melting Point 175.5–177.2 °C

Density 1.618 g/mL (25 °C)

Vapor Pressure <0.01 mPa (25 °C)

Water Solubility
0.015 g/L (pH 5), 1.65 g/L (pH

7) at 20 °C

Solubility in Methanol 1.62 g/L (20 °C)

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition
Halosulfuron-methyl's herbicidal activity stems from its ability to block the synthesis of

essential amino acids in susceptible plants. This targeted action provides its selectivity, as

many crops can metabolize the compound into inactive forms more rapidly than weed species.
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Branched-Chain Amino Acid Synthesis
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Mechanism of Action of Halosulfuron-Methyl.

Formulation Development Protocols
The development of effective halosulfuron-methyl formulations is essential for ensuring

stability, ease of application, and enhanced biological efficacy. Below are protocols for

preparing conventional and advanced formulations.

Protocol for Suspension Concentrate (SC) Formulation
Suspension concentrates are stable dispersions of the active ingredient in an aqueous

medium. This protocol is adapted from established methodologies for sulfonylurea herbicides.

Experimental Workflow: Suspension Concentrate (SC) Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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